Cas no 74764-74-2 (Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt)

• Product Name: Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt
• CAS No: 74764-74-2
• MF: C₂₆H₁₆N₅Na₃O₁₁S₃
• MW: 739.596454620361
• CID: 578079
• PubChem ID: 11970629
• Update Time: 2025-04-19

Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt
• trisodium 2-[2-(4-nitro-2-sulphonatophenyl)vinyl]-5-[[4-[(4-sulphonatophenyl)azo]phenyl]azo]benzenesulphonate
• trisodium,2-[(E)-2-(4-nitro-2-sulfonatophenyl)ethenyl]-5-[[4-[(4-sulfonatophenyl)diazenyl]phenyl]diazenyl]benzenesulfonate
• Trisodium 2-(2-(4-nitro-2-sulphonatophenyl)vinyl)-5-((4-((4-sulphonatophenyl)azo)phenyl)azo)benzenesulphonate
• trisodium 5-nitro-2-[(E)-2-{2-sulfonato-4-[(E)-{4-[(E)-(4-sulfonatophenyl)diazenyl]phenyl}diazenyl]phenyl}ethenyl]benzenesulfonate
• EINECS 277-992-9
• 74764-74-2
• NS00060007
• Trisodium 2-[2-(4-nitro-2-sulfonatophenyl)vinyl]-5-[[4-[(4-sulfonatophenyl)azo]phenyl]azo]benzenesulfonate

• Inchi： 1S/C26H19N5O11S3.3Na/c32-31(33)23-12-4-18(26(16-23)45(40,41)42)2-1-17-3-5-22(15-25(17)44(37,38)39)30-29-20-8-6-19(7-9-20)27-28-21-10-13-24(14-11-21)43(34,35)36;;;/h1-16H,(H,34,35,36)(H,37,38,39)(H,40,41,42);;;/q;3*+1/p-3/b2-1+,28-27+,30-29+;;;
• InChI Key： KCCWXWDBPHDQCI-BSJQCMGUSA-K
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 738.97015271g/mol
• Monoisotopic Mass: 738.97015271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1390
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 292Ų